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Compound of Interest

Compound Name: l-Lysine sulfate

Cat. No.: B8821835 Get Quote

Essential Safety and Handling of L-Lysine
Sulfate
For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety protocols for handling L-Lysine
sulfate is paramount. This guide provides immediate, essential safety and logistical

information, from operational procedures to disposal plans, ensuring a safe and efficient

laboratory environment.

Physical and Chemical Properties
L-Lysine sulfate is a light brown, granular solid with a slight fermentation odor.[1] It is soluble

in cold water.[1]

Property Value

CAS Number 60343-69-3[1]

Molecular Formula C6H16N2O6S[1]

Appearance Light brown granules[1]

Odor Slight fermentation odor[1]

Solubility Soluble in water[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
L-Lysine sulfate is generally considered to have a low hazard profile.[1] However, it is

important to be aware of the potential risks and to use appropriate personal protective

equipment (PPE). The primary hazards include mild skin and eye irritation, and respiratory tract

irritation from dust inhalation.[1][2] A significant hazard to consider is the potential for the

formation of combustible dust concentrations in the air during handling and processing.[1]

Hazard Recommended PPE

Eye Contact

Safety glasses are required.[1] For situations

with a risk of splashing, splash goggles are

recommended.[1]

Skin Contact
A lab coat and gloves are necessary to prevent

skin contact.[1]

Inhalation

A dust respirator (approved/certified) should be

used, especially when handling the powder and

in environments where dust may be generated.

[1]

Large Spills

In the event of a large spill, more

comprehensive PPE is required, including

splash goggles, a full suit, a dust respirator,

boots, and gloves.[1] A self-contained breathing

apparatus (SCBA) should be used to avoid

inhaling the product.[1]

Operational Workflow for Handling L-Lysine Sulfate
A systematic approach to handling L-Lysine sulfate, from receipt to disposal, is crucial for

maintaining a safe laboratory environment.
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Operational Workflow for Handling L-Lysine Sulfate

Receiving and Storage

Handling and Use

Spill Management

Disposal

Receiving:
Inspect container integrity

Storage:
Store in a cool, dry, well-ventilated area in a tightly closed container.

Keep away from heat and ignition sources.

Don appropriate PPE:
Safety glasses, lab coat, gloves, dust respirator.

Weighing and Preparation:
Use a fume hood or ventilated enclosure to minimize dust.

Experimental Use:
Handle with care to avoid generating dust.

Waste Collection:
Collect in a labeled, sealed container.

Small Spill:
Use appropriate tools to place spilled solid in a waste container.

Clean the surface with water.

Large Spill:
Don enhanced PPE (splash goggles, full suit, etc.).
Use a shovel to place material in a waste container.

Clean the surface with water.

Disposal:
Dispose of in accordance with local regulations via landfill or incineration.

Contaminated packaging should be disposed of as unused product.
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Caption: This diagram outlines the key steps for the safe handling of L-Lysine sulfate in a

laboratory setting.

First Aid Measures
In case of exposure to L-Lysine sulfate, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Get medical

attention if irritation occurs.[1]

Skin Contact

Wash the affected area with soap and water.

Remove contaminated clothing. Get medical

attention if irritation develops.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Loosen

tight clothing. Get medical attention if symptoms

appear.[1]

Disposal Plan
Proper disposal of L-Lysine sulfate is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Methods: L-Lysine sulfate can be disposed of by landfilling or incineration,

in accordance with local, state, and federal regulations.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3] Empty containers should be decontaminated before recycling or disposal.

[1]
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Spill Residue: Spilled material that has been collected should be placed in a convenient

waste disposal container and disposed of according to local and regional authority

requirements.[1]

It is important to note that L-Lysine sulfate is considered biodegradable, and the product itself

and its degradation products are not toxic.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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